quinacillin
quinacillin
Quinacillin is a semisynthetic penicillase-resistant penicillin with antibacterial activity. Quinacillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall, eventually causing cell lysis.
Brand Name:
Vulcanchem
CAS No.:
1596-63-0
VCID:
VC0075660
InChI:
InChI=1S/C18H16N4O6S/c1-18(2)12(17(27)28)22-14(24)11(15(22)29-18)21-13(23)9-10(16(25)26)20-8-6-4-3-5-7(8)19-9/h3-6,11-12,15H,1-2H3,(H,21,23)(H,25,26)(H,27,28)/t11-,12+,15-/m1/s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C3=NC4=CC=CC=C4N=C3C(=O)O)C(=O)O)C
Molecular Formula:
C18H16N4O6S
Molecular Weight:
416.4 g/mol
quinacillin
CAS No.: 1596-63-0
Main Products
VCID: VC0075660
Molecular Formula: C18H16N4O6S
Molecular Weight: 416.4 g/mol
| CAS No. | 1596-63-0 |
|---|---|
| Product Name | quinacillin |
| Molecular Formula | C18H16N4O6S |
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | (2S,5R,6R)-6-[(3-carboxyquinoxaline-2-carbonyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H16N4O6S/c1-18(2)12(17(27)28)22-14(24)11(15(22)29-18)21-13(23)9-10(16(25)26)20-8-6-4-3-5-7(8)19-9/h3-6,11-12,15H,1-2H3,(H,21,23)(H,25,26)(H,27,28)/t11-,12+,15-/m1/s1 |
| Standard InChIKey | GPMSLJIYNWBYEL-TYNCELHUSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)C3=NC4=CC=CC=C4N=C3C(=O)O)C(=O)O)C |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C3=NC4=CC=CC=C4N=C3C(=O)O)C(=O)O)C |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C3=NC4=CC=CC=C4N=C3C(=O)O)C(=O)O)C |
| Description | Quinacillin is a semisynthetic penicillase-resistant penicillin with antibacterial activity. Quinacillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall, eventually causing cell lysis. |
| Synonyms | quinacillin quinacillin, disodium salt, (2S-(2alpha,5alpha,6beta))-isome |
| PubChem Compound | 92894 |
| Last Modified | Nov 11 2021 |
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